Cas no 1894825-19-4 (O-2-(3-fluoro-2-methylphenyl)ethylhydroxylamine)

• Product Name: O-2-(3-fluoro-2-methylphenyl)ethylhydroxylamine
• CAS No: 1894825-19-4
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5921472
• PubChem ID: 117276734
• Update Time: 2025-10-28

O-2-(3-fluoro-2-methylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-[2-(3-fluoro-2-methylphenyl)ethyl]hydroxylamine
• Hydroxylamine, O-[2-(3-fluoro-2-methylphenyl)ethyl]-
• O-2-(3-fluoro-2-methylphenyl)ethylhydroxylamine
• A1-20964
• EN300-1798881
• 1894825-19-4

• Inchi： 1S/C9H12FNO/c1-7-8(5-6-12-11)3-2-4-9(7)10/h2-4H,5-6,11H2,1H3
• InChI Key： MQYARAGVBZCUTO-UHFFFAOYSA-N
• SMILES： NOCCC1=CC=CC(F)=C1C

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 276.6±28.0 °C(Predicted)
• pka: 4.56±0.70(Predicted)

Additional information on O-2-(3-fluoro-2-methylphenyl)ethylhydroxylamine

O-2-(3-Fluoro-2-Methylphenyl)Ethylhydroxylamine: A Comprehensive Overview

O-2-(3-Fluoro-2-Methylphenyl)Ethylhydroxylamine, also known by its CAS number 1894825-19-4, is a specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a hydroxylamine group with a substituted phenyl ring. The presence of the fluoro and methyl substituents on the phenyl ring introduces interesting electronic and steric effects, making it a valuable molecule for various applications.

The synthesis of O-2-(3-Fluoro-2-Methylphenyl)Ethylhydroxylamine typically involves multi-step processes, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic substitution reactions. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of its production, making it more accessible for research and industrial purposes. The compound's stability under various reaction conditions has also been extensively studied, revealing its suitability for use in both acidic and neutral environments.

One of the most promising applications of this compound lies in its potential as a building block in drug discovery. Its structure allows for easy functionalization, enabling researchers to explore its role in medicinal chemistry. For instance, studies have shown that derivatives of O-2-(3-Fluoro-2-Methylphenyl)Ethylhydroxylamine exhibit potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases. This highlights its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated that incorporating O-2-(3-Fluoro-2-Methylphenyl)Ethylhydroxylamine into MOFs can significantly enhance their gas adsorption capabilities, opening new avenues for environmental remediation technologies.

The chemical properties of O-2-(3-Fluoro-2-Methylphenyl)Ethylhydroxylamine are well-documented, with particular emphasis on its reactivity under different conditions. For example, its hydroxylamine group is highly nucleophilic, enabling it to participate in various nucleophilic addition reactions. Furthermore, the fluorine substituent on the phenyl ring imparts both electron-withdrawing and steric effects, which can be exploited to fine-tune the reactivity of the molecule in specific reactions.

From an environmental perspective, the biodegradability and toxicity of O-2-(3-Fluoro-2-Methylphenyl)Ethylhydroxylamine have been assessed in recent studies. These findings suggest that while the compound exhibits moderate biodegradability under aerobic conditions, further research is needed to fully understand its long-term impact on ecosystems. Regulatory guidelines for handling and disposing of this compound are therefore essential to ensure environmental safety.

In conclusion, O-2-(3-Fluoro-2-Methylphenyl)Ethylhydroxylamine stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.